Cas no 869669-61-4 (3,3',4',5,6,7,8-Heptahydroxyflavan; (2R,3R)-form)

• Product Name: 3,3',4',5,6,7,8-Heptahydroxyflavan; (2R,3R)-form
• CAS No: 869669-61-4
• MF: C₁₅H₁₄O₈
• MW: 322.266865253448
• CID: 6685663
• PubChem ID: 11500740
• Update Time: 2024-03-02

3,3',4',5,6,7,8-Heptahydroxyflavan; (2R,3R)-form Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22863864
• 869669-61-4
• Dulcisflavan
• 3,3',4',5,6,7,8-Heptahydroxyflavan; (2R,3R)-form

• Inchi： 1S/C15H14O8/c16-7-2-1-5(3-8(7)17)14-9(18)4-6-10(19)11(20)12(21)13(22)15(6)23-14/h1-3,9,14,16-22H,4H2/t9-,14-/m1/s1
• InChI Key： PONGJRZSHJPTOF-YMTOWFKASA-N
• SMILES： O1C2C(=C(C(=C(C=2C[C@H]([C@H]1C1C=CC(=C(C=1)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 322.06886740g/mol
• Monoisotopic Mass: 322.06886740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 151Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins